Cas no 134613-38-0 (1-(4-Methoxyphenyl)-3-[(propan-2-yl)amino]but-2-en-1-one)

1-(4-Methoxyphenyl)-3-[(propan-2-yl)amino]but-2-en-1-one structure
134613-38-0 structure
Product name:1-(4-Methoxyphenyl)-3-[(propan-2-yl)amino]but-2-en-1-one
CAS No:134613-38-0
MF:C14H19NO2
MW:233.30616402626
CID:2771114
PubChem ID:71341194

1-(4-Methoxyphenyl)-3-[(propan-2-yl)amino]but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 134613-38-0
    • DTXSID00768178
    • 1-(4-Methoxyphenyl)-3-[(propan-2-yl)amino]but-2-en-1-one
    • Inchi: InChI=1S/C14H19NO2/c1-10(2)15-11(3)9-14(16)12-5-7-13(17-4)8-6-12/h5-10,15H,1-4H3
    • InChI Key: VPCGNIAAEFTABF-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 233.141578849Da
  • Monoisotopic Mass: 233.141578849Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.5
  • Topological Polar Surface Area: 38.3Ų

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